Cas no 954240-14-3 (tert-Butyl 2,8-diazaspiro[5.5]undecane-2-carboxylate)

• Product Name: tert-Butyl 2,8-diazaspiro[5.5]undecane-2-carboxylate
• CAS No: 954240-14-3
• MF: C₁₄H₂₆N₂O₂
• MW: 254.368443965912
• MDL: MFCD09701315
• CID: 828422
• PubChem ID: 46912007
• Update Time: 2025-08-02

tert-Butyl 2,8-diazaspiro[5.5]undecane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2,8-diazaspiro[5.5]undecane-2-carboxylate
• 2,8-Diazaspiro[5.5]undecane-2-carboxylic acid 1,1-dimethylethyl ester
• 2,8-Diazaspiro[5.5]undecane-2-carboxylic acid tert-butyl ester
• 2-(tert-butyloxycarbonyl)-2,8-diazaspiro[5.5]undecane
• 2,8-Diaza-spiro[5.5]undecane-2-carboxylic acid tert-butyl ester
• 2-Boc-2,8-Diazaspiro[5.5]undecane
• WT1166
• 1,1-Dimethylethyl 2,8-diazaspiro[5.5]undecane-2-carboxylate (ACI)
• 2,8-Diazaspiro[5.5]undecane-2-carboxylicacid tert-butyl ester
• AKOS015899677
• MFCD09701315
• CS-D0623
• tert-Butyl 2,8-diazaspiro[5.5]undecane-2-carboxylate, AldrichCPR
• PB32737
• EN300-172927
• 954240-14-3
• AS-42448
• BP-11718
• TERT-BUTYL2,8-DIAZASPIRO[5.5]UNDECANE-2-CARBOXYLATE
• SCHEMBL484938
• SY027041
• DB-080269
• DTXSID80677310
• 2,8-Diaza-spiro[55]undecane-2-carboxylic acid tert-butyl ester
• J-507542

• MDL： MFCD09701315
• Inchi： 1S/C14H26N2O2/c1-13(2,3)18-12(17)16-9-5-7-14(11-16)6-4-8-15-10-14/h15H,4-11H2,1-3H3
• InChI Key： ZDKVVQZKWMSQDY-UHFFFAOYSA-N
• SMILES： O=C(N1CC2(CCCNC2)CCC1)OC(C)(C)C

Computed Properties

• Exact Mass: 254.19900
• Monoisotopic Mass: 254.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.05
• Boiling Point: 354 ºC
• Flash Point: 168 ºC
• PSA: 41.57000
• LogP: 2.65380

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on tert-Butyl 2,8-diazaspiro[5.5]undecane-2-carboxylate

Comprehensive Overview of tert-Butyl 2,8-diazaspiro[5.5]undecane-2-carboxylate (CAS No. 954240-14-3): Properties, Applications, and Industry Insights

In the rapidly evolving field of pharmaceutical and organic chemistry, tert-Butyl 2,8-diazaspiro[5.5]undecane-2-carboxylate (CAS No. 954240-14-3) has emerged as a compound of significant interest. This spirocyclic amine derivative is widely recognized for its unique structural features, which make it a valuable intermediate in drug discovery and development. Researchers and industry professionals frequently search for terms like "tert-Butyl carboxylate synthesis," "spirocyclic amine applications," and "CAS 954240-14-3 supplier," reflecting its growing relevance in modern chemistry.

The molecular structure of tert-Butyl 2,8-diazaspiro[5.5]undecane-2-carboxylate incorporates a spirocyclic core, a feature increasingly sought after in medicinal chemistry due to its ability to enhance molecular rigidity and bioavailability. This compound's tert-butyl ester group further contributes to its stability, making it a preferred choice for multi-step synthetic routes. Recent trends in AI-driven drug design have amplified interest in such scaffolds, as they align with the demand for novel heterocyclic building blocks in high-throughput screening platforms.

From a synthetic perspective, 954240-14-3 serves as a versatile precursor for N-heterocycle functionalization. Its applications span the development of central nervous system (CNS) therapeutics, where its diazaspiro[5.5]undecane framework shows particular promise in modulating neurotransmitter receptors. Industry reports highlight its utility in creating protease inhibitors and kinase modulators, addressing frequent search queries about "spirocyclic compounds in drug design" and "bioactive amine synthesis."

The compound's physicochemical properties, including its logP value and hydrogen bond acceptor/donor count, make it particularly valuable in addressing contemporary challenges in blood-brain barrier penetration – a hot topic in neuropharmacology research. Analytical techniques such as HPLC purity analysis and LC-MS characterization are typically employed for quality control, responding to common questions about "CAS 954240-14-3 analytical methods" in scientific forums.

In the context of green chemistry initiatives, synthetic routes to tert-Butyl 2,8-diazaspiro[5.5]undecane-2-carboxylate have evolved to incorporate catalytic methodologies and atom-efficient processes. This aligns with industry searches for "sustainable heterocycle synthesis" and "green chemistry in API development." The compound's stability under various pH conditions further enhances its utility in prodrug strategies, another area of growing pharmaceutical interest.

Market analysis indicates rising demand for 954240-14-3 among contract research organizations and academic laboratories, particularly for projects involving fragment-based drug discovery. Its structural complexity relative to simpler amines makes it valuable for creating three-dimensional chemical diversity in screening libraries – a key consideration in modern hit-to-lead optimization programs.

From a regulatory standpoint, proper handling of tert-Butyl 2,8-diazaspiro[5.5]undecane-2-carboxylate requires standard laboratory safety protocols, with material safety data sheets (MSDS) providing essential guidance. The compound's non-hazardous classification under normal conditions makes it suitable for widespread research applications, addressing common concerns about "safe handling of spirocyclic amines" in laboratory settings.

Future research directions for this compound class may explore its potential in bioconjugation chemistry and targeted drug delivery systems, areas generating substantial interest in pharmaceutical circles. As the industry continues to prioritize structural novelty and three-dimensionality in drug candidates, diazaspiro[5.5]undecane derivatives like CAS 954240-14-3 will likely maintain their position as valuable tools in medicinal chemistry.